Cas no 660853-64-5 (1-(pyridin-4-yl)-1H-pyrazol-5-amine)

• Product Name: 1-(pyridin-4-yl)-1H-pyrazol-5-amine
• CAS No: 660853-64-5
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 1708668
• PubChem ID: 43543037
• Update Time: 2025-07-31

1-(pyridin-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-(4-pyridinyl)-
• 1-(PYRIDIN-4-YL)-1H-PYRAZOL-5-AMINE
• 2-pyridin-4-yl-2H-pyrazol-3-ylamine
• 2-pyridin-4-ylpyrazol-3-amine
• KS-7081
• SCHEMBL1491136
• AKOS009566394
• 660853-64-5
• DB-330533
• 4-pyridyl-1h-pyrazol-5-amine
• Z431560330
• EN300-112232
• 1-(pyridin-4-yl)-1H-pyrazol-5-amine

• MDL： MFCD12134536
• Inchi： 1S/C8H8N4/c9-8-3-6-11-12(8)7-1-4-10-5-2-7/h1-6H,9H2
• InChI Key： DLTALKKLSLUOPY-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)N)C1C=CN=CC=1

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 368.5±22.0 °C at 760 mmHg
• Flash Point: 176.7±22.3 °C
• PSA: 56.73
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(pyridin-4-yl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives